Cycloartane-3β,24,25-triol

• CAS No.: 57576-29-1
• Molecular Formula: C30H52O3
• Appearance: Powder

Description

Cycloartane-3β,24,25-triol is a natural triterpenoid found in the barks of Aphanamixis polystachya and the flowers of Chrysanthemum morifolium. It has potential anti-cancer activity and can reduce the viability of PC-3 and DU145 cell lines. It also has antitubercular activity against Mycobacterium tuberculosis H37Rv.

Synthesis Analysis

This compound was isolated from its source plant, Chrysanthemum morifolium, and screened against a 451 kinase panel for inhibitory properties as well as for anti-prostate cancer cell proliferation activity.

Molecular Structure Analysis

The molecular formula of this compound is C30H52O3. The molecular weight is 460.73.

Chemical Reactions Analysis

This compound demonstrated strong selectivity towards the MRCKα kinase. It showed IC50 values of 1.56±0.18μM and 2.04±0.28μM against DU145 and PC-3 prostate cancer cell lines respectively.

Scientific Research Applications

Anti-Cancer Activity in Prostate Cancer

Cycloartane-3β,24,25-triol has shown promising anti-cancer activity, particularly against prostate cancer. It demonstrates strong selectivity towards the MRCKα kinase, an enzyme implicated in the regulation of cellular growth and cancer development. In vitro studies revealed that this compound reduced the viability of prostate cancer cell lines PC-3 and DU145 with significant IC50 values, highlighting its potential for development as an anti-cancer agent against prostate cancer (Lowe et al., 2012).

Biotransformation and Metabolic Studies

Research into the biotransformation of cycloartane-type triterpenes by fungi, such as Glomerella fusarioides, has expanded the understanding of cycloartane triterpenoids. This includes the transformation of cycloartenol into this compound among other compounds, showcasing the diverse metabolic pathways and potential for new compound discovery with varying biological activities (Akihisa et al., 2006).

Inhibition of VEGF-Induced Angiogenesis

This compound, among other cycloartane-type triterpenes, has been identified to possess inhibitory effects on VEGF-induced angiogenesis, a critical process in cancer progression and metastasis. This finding from the leaves of Homonoia riparia opens new avenues for the development of anti-cancer therapies by targeting the angiogenesis pathway (Lee et al., 2012).

Cytotoxic Activities and Mechanisms

Further studies on cycloartane triterpenoids from various sources have explored their cytotoxic activities against different cancer cell lines. This includes investigations into the mechanisms of action, such as cell cycle arrest and apoptosis induction, contributing to a deeper understanding of how this compound and related compounds exert their anti-cancer effects (Wang & Ma, 2009).

Mechanism of Action

Target of Action

Cycloartane-3β,24,25-triol primarily targets the MRCKα (Myotonic dystrophy kinase-related Cdc42–binding kinase) . This kinase is known to contribute to the process of tumor progression and metastasis through the control of the cytoskeleton, which regulates tumor cell motility and invasion . In prostate cancer, the MRCKα kinase indirectly contributes to tumor progression by activating other kinases including the Lim kinase 1 (LIMK 1), which is over-expressed in prostate cancer and known to contribute to tumor cell invasion and migration leading to metastasis to other organs .

Mode of Action

This compound inhibits the MRCKα kinase . It demonstrated strong selectivity towards the MRCKα kinase with a Kd of 0.26μM . This inhibition of MRCKα kinase is a potential solution to restoring the tight regulation of normal cellular growth, the loss of which leads to cancer cell formation .

Biochemical Pathways

The biochemical pathways affected by this compound are those involving the MRCKα kinase and its downstream effects. By inhibiting MRCKα kinase, this compound disrupts the control of the cytoskeleton, which in turn affects tumor cell motility and invasion . This can lead to a reduction in tumor progression and metastasis .

Result of Action

This compound has demonstrated promising anti-prostate cancer activity in vitro . It reduced the viability of DU145 and PC-3 prostate cancer cell lines with IC50 values of 1.56±0.18μM and 2.04±0.28μM respectively . This suggests that the compound could be a good candidate for further studies to determine its in vivo efficacy against prostate cancer .

Safety and Hazards

When handling Cycloartane-3β,24,25-triol, avoid dust formation, breathing mist, gas or vapours, and contact with skin and eye. Use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, and evacuate personnel to safe areas.

Future Directions

The combined kinase and in vitro antiproliferation activity of Cycloartane-3β,24,25-triol makes it a good candidate for further studies to determine its in vivo efficacy against prostate cancer.

Biochemical Analysis

Biochemical Properties

Cycloartane-3β,24,25-triol plays a crucial role in biochemical reactions, particularly in the inhibition of specific kinases. One of the key interactions of this compound is with the Myotonic dystrophy kinase-related Cdc42-binding kinase alpha (MRCKα). This compound has shown strong selectivity towards MRCKα kinase, with a dissociation constant (Kd) of 0.26 μM from a panel of 451 kinases investigated . The inhibition of MRCKα kinase by this compound is significant as it helps restore the tight regulation of normal cellular growth, which is often lost in cancer cells .

Cellular Effects

This compound has been observed to exert various effects on different cell types and cellular processes. In prostate cancer cell lines such as PC-3 and DU145, this compound reduced cell viability with IC50 values of 2.226 ± 0.28 μM and 1.67 ± 0.18 μM, respectively . This compound influences cell function by inhibiting MRCKα kinase, which plays a role in regulating the actin cytoskeleton, thereby affecting cell motility and division . Additionally, this compound has been shown to impact cell signaling pathways, gene expression, and cellular metabolism, contributing to its potential as an anti-cancer agent .

Molecular Mechanism

The molecular mechanism of action of this compound involves its interaction with MRCKα kinase. By binding to the ATP sites of MRCKα, this compound inhibits the kinase’s activity, leading to a reduction in cell proliferation and motility . This inhibition disrupts the signaling pathways that regulate the actin cytoskeleton, ultimately affecting tumor cell invasion and migration . Furthermore, this compound’s ability to selectively inhibit MRCKα kinase makes it a promising candidate for targeted cancer therapy .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been studied over time to understand its stability, degradation, and long-term impact on cellular function. This compound has demonstrated stability in vitro, maintaining its inhibitory effects on MRCKα kinase over extended periods . Long-term studies have shown that this compound continues to reduce the viability of prostate cancer cell lines, indicating its potential for sustained therapeutic use .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. Studies have shown that at lower doses, this compound effectively inhibits tumor growth without causing significant toxicity . At higher doses, there may be threshold effects, including potential toxic or adverse effects . It is crucial to determine the optimal dosage that maximizes therapeutic benefits while minimizing side effects.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate cellular metabolism. The compound’s inhibition of MRCKα kinase affects the downstream signaling pathways, leading to changes in metabolic flux and metabolite levels . These interactions highlight the compound’s potential to modulate metabolic processes in cancer cells, contributing to its anti-cancer properties .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with specific transporters and binding proteins. These interactions influence the compound’s localization and accumulation in target tissues . Understanding the transport mechanisms of this compound is essential for optimizing its therapeutic delivery and efficacy .

Subcellular Localization

This compound’s subcellular localization plays a critical role in its activity and function. The compound is directed to specific compartments or organelles through targeting signals and post-translational modifications . This localization is crucial for its interaction with MRCKα kinase and other biomolecules, ensuring its effective inhibition of cancer cell proliferation and motility .

Customer Q & A

Q1: What is the biological activity of Cycloartane-3β,24,25-triol?

A1: this compound has demonstrated death-receptor 5 expression enhancing activity. [] This suggests potential applications in cancer research, specifically targeting pathways related to apoptosis.

Q2: What are the sources of this compound?

A2: This compound has been isolated from the leaves of Euphorbia neriifolia [] and from the aerial parts of Euphorbia denticulata Lam. [] This highlights the potential of natural product research in discovering bioactive molecules.

Q3: What is the cytotoxic activity of this compound?

A3: this compound exhibited cytotoxic effects against the DU-145 human prostate cancer cell line with an IC50 value of 18.3 ± 1.4 µM. [] This finding suggests its potential as a lead compound for developing anticancer agents.